Bismuth oxide (Bi2O3)
Description
α-Bi₂O₃: Monoclinic Phase and Room-Temperature Stability
The α-Bi₂O₃ polymorph, also known as bismite, is the thermodynamically stable phase at ambient conditions. It crystallizes in a monoclinic lattice (space group P2₁/c) with lattice parameters a = 5.85 Å, b = 8.17 Å, c = 7.51 Å, and β = 113.1°. Each bismuth atom is coordinated by six oxygen atoms in a distorted octahedral geometry, while oxygen atoms occupy both bridging and terminal positions. High-pressure studies reveal that α-Bi₂O₃ undergoes pressure-induced amorphization (PIA) between 15–25 GPa, attributed to mechanical instability and the inability to transition to high-pressure hexagonal phases without thermal activation.
High-Temperature Phases: β (Tetragonal), γ (Body-Centered Cubic), and δ (Cubic Fluorite)
The β-Bi₂O₃ phase adopts a tetragonal structure (space group P-421c) and forms at temperatures above 650°C. It exhibits a narrower bandgap (2.2 eV) compared to α-Bi₂O₃ (2.56 eV), enhancing its photocatalytic activity under solar illumination. The γ-Bi₂O₃ polymorph, stabilized by doping with cations like Zn²⁺ or Si⁴⁺, features a body-centered cubic (b.c.c.) sillenite-type structure (space group I23) with a lattice parameter of a ≈ 10 Å. In contrast, the high-temperature δ-Bi₂O₃ phase (stable above 729°C) adopts a cubic fluorite structure (space group Fm-3m) with 25% oxygen vacancies distributed randomly, enabling exceptional oxide-ion conductivity.
ε-Bi₂O₃: Hydrothermally Stabilized Ordered Phase
The ε-Bi₂O₃ phase, synthesized via hydrothermal methods, represents a metastable ordered variant with a complex superstructure. While detailed crystallographic data remain sparse, recent studies suggest it forms heterojunctions with Bi₂O₂CO₃ during anion-exchange processes, enhancing photocatalytic performance for applications like Cr(VI) reduction.
Unit Cell Configurations and Symmetry Considerations
Defective Fluorite Structure in δ-Bi₂O₃
The δ-Bi₂O₃ polymorph derives its high ionic conductivity from a defective fluorite framework, where bismuth ions occupy tetrahedral sites, and oxygen vacancies facilitate rapid ion migration. Neutron diffraction studies confirm a lattice parameter of a = 5.62 Å at 750°C, with oxygen occupancy reduced to 75% compared to ideal fluorite. Doping with Ca²⁺ or Re⁷⁺ stabilizes superstructures such as Bi₆Ca₃ReO₁₅.₅ (Fm-3m, a = 5.416 Å) and Bi₁₀Ca₅ReO₂₃.₅ (I-43d, a = 21.940 Å).
Coordination Environments of Bismuth and Oxygen Atoms
In α-Bi₂O₃, Bi³⁺ ions exhibit sixfold coordination with Bi–O bond lengths ranging from 2.14–2.52 Å. The δ-phase shifts to eightfold coordination, with Bi–O distances of 2.42 Å, while γ-Bi₂O₃ incorporates mixed coordination geometries due to dopant-induced distortions. Oxygen vacancies in δ-Bi₂O₃ create a dynamic lattice, enabling reversible phase transitions under thermal cycling.
Comparative Structural Analysis with Related Oxides (As₂O₃, Sb₂O₃)
Bismuth oxide’s structural behavior under pressure diverges markedly from its lighter congeners, As₂O₃ and Sb₂O₃. While α-Bi₂O₃ undergoes PIA above 15 GPa, As₂O₃ and Sb₂O₃ retain crystallinity up to 30 GPa, forming denser phases with increased coordination numbers. The monoclinic-to-cubic transition in Bi₂O₃ contrasts with the layered molecular structures of As₂O₃ and Sb₂O₃, which resist fluorite-like rearrangements due to smaller cation sizes and stronger covalent bonding.
Table 1: Structural Parameters of Bi₂O₃ Polymorphs
| Polymorph | Space Group | Lattice Parameters (Å) | Coordination | Stability Range |
|---|---|---|---|---|
| α | P2₁/c | a=5.85, b=8.17, c=7.51 | Bi³⁺:6O²⁻ | <650°C, ambient pressure |
| β | P-421c | a=7.74, c=5.63 | Bi³⁺:5O²⁻ | 650–729°C |
| γ | I23 | a=10.02 | Bi³⁺:6O²⁻ | Dopant-stabilized |
| δ | Fm-3m | a=5.62 | Bi³⁺:8O²⁻ | >729°C |
Properties
Molecular Formula |
BiO3-6 |
|---|---|
Molecular Weight |
256.979 g/mol |
InChI |
InChI=1S/Bi.3O/q;3*-2 |
InChI Key |
MEPZNTYFGPFXIA-UHFFFAOYSA-N |
Canonical SMILES |
[O-2].[O-2].[O-2].[Bi] |
Origin of Product |
United States |
Preparation Methods
Bismuth oxide can be synthesized through various methods, each yielding different levels of purity and crystalline structures. The primary methods include:
Thermal Decomposition: Bismuth (III) nitrate is gently heated until it decomposes into bismuth oxide, nitrogen dioxide, and oxygen. The chemical equation for this reaction is[ 2Bi(NO_3)_3 \rightarrow 2Bi_2O_3 + 6NO_2 + O_2 ]
Precipitation Method: Bismuth oxide can also be obtained through the precipitation of bismuth salts using strong alkalis such as sodium hydroxide.
Solution Combustion Synthesis: This method involves the use of a fuel, such as sucrose, to rapidly produce bismuth oxide through an exothermic reaction.
Chemical Reactions Analysis
Thermite Reactions with Metals
Bi₂O₃ reacts exothermically with reducing metals like aluminum (Al) in nanothermite systems, producing alumina and elemental bismuth:
-
Mechanism : Initiation occurs at ~870 K via condensed-phase reactions, bypassing gas-phase oxygen release from Bi₂O₃ .
-
Performance : Al/Bi₂O₃ generates higher peak pressures (~40% greater than Al/CuO) and gaseous products (CO₂, H₂O) .
-
Impact Sensitivity : Al/Bi₂O₃ composites exhibit lower impact sensitivity ( = 35 cm) compared to PTFE/Al/Bi₂O₃ ( = 55 cm) .
| Composite | (cm) | Gas Production |
|---|---|---|
| Al/Bi₂O₃ | 35 | High |
| PTFE/Al/Bi₂O₃ | 55 | Moderate |
Reactions with Carbon
Carbon reduces Bi₂O₃ at high temperatures, forming CO₂ and metallic bismuth:
-
Conditions : Reaction initiates at ~900 K under rapid heating ( K/s) .
-
Kinetics : Complete oxygen consumption occurs without detectable O₂ release, confirming solid-phase reactivity .
With Hydrochloric Acid (HCl)
Bi₂O₃ dissolves in HCl, forming bismuth oxychloride:
With Sodium Hydroxide (NaOH) and Bromine
In alkaline conditions, Bi₂O₃ oxidizes to sodium bismuthate:
Reactivity with CO₂ and Moisture
Bi₂O₃ reacts with atmospheric CO₂ or water to form bismuth subcarbonate:
-
Consequence : Causes discoloration (yellow to brown) in dental materials exposed to irrigants like NaOCl .
Thermal Decomposition and Phase Transitions
Bi₂O₃ undergoes polymorphic transformations under heat:
| Phase Transition | Temperature (°C) | Enthalpy (kcal/mol) |
|---|---|---|
| α → δ | 729 | 10.8 |
| Melting (δ) | 817 | 3.86 |
-
Structure : α-phase (monoclinic), δ-phase (cubic fluorite) .
-
Stability : δ-phase dominates above 729°C but reverts to α-phase upon cooling .
Reactions in Biomedical Contexts
-
Cytotoxicity : Particle size-dependent toxicity observed in liver cells; larger Bi₂O₃ particles (synthesized at 120°C) show lower ROS generation .
-
Dental Applications : Reacts with NaOCl (common irrigant) to form sodium bismuthate (NaBiO₃), causing severe tooth discoloration .
Redox Behavior in Composite Systems
Scientific Research Applications
Biomedical Applications
1.1. Radiopacity in Dental Materials
Bismuth oxide is widely used in dental materials due to its radiopacity, which allows for clear imaging during dental procedures. A study by da Silveira Bueno et al. demonstrated that incorporating Bi2O3 into Portland cement can achieve a radiopacity compatible with clinical requirements. The study found that concentrations of up to 15 wt% Bi2O3 resulted in radiopacity values ranging from 0 to 255 on the Hounsfield scale, making it suitable for endodontic applications .
1.2. Antimicrobial Properties
Research has shown that Bi2O3 exhibits significant antimicrobial activity against various pathogens. A study indicated that paper coated with Bi2O3 demonstrated strong wound-healing potential and enhanced antimicrobial properties, outperforming traditional organic agents . This property is particularly beneficial for medical applications, including wound dressings and orthopedic cements.
1.3. Cancer Therapy
Bismuth oxide nanoparticles have been investigated for their therapeutic properties in cancer treatment. A study revealed that Bi2O3 particles induced selective apoptosis in melanoma cells while sparing normal cells, suggesting their potential use in targeted cancer therapies . This selectivity is attributed to enhanced internalization and reactive oxygen species production within cancer cells.
Environmental Applications
2.1. Photocatalysis
Bismuth oxide has shown promise as a photocatalyst for environmental remediation. Porous β-Bi2O3 nanoplates synthesized via chemical bath deposition exhibited superior photoinduced current density compared to non-porous variants, indicating their potential application in photoelectrocatalysis for pollutant degradation .
2.2. Radiation Shielding
Due to its high atomic number, Bi2O3 is effective in radiation shielding applications. Studies have demonstrated that concrete samples incorporating bulk and nanoparticle Bi2O3 exhibit improved linear attenuation coefficients across various energy ranges, enhancing their shielding capabilities against gamma radiation .
Material Science Applications
3.1. Additive Manufacturing
Bismuth oxide serves as an additive in various ceramic materials, enhancing their mechanical properties and thermal stability. Research indicates that adding Bi2O3 can improve the toughness and thermal shock resistance of ceramics used in high-temperature applications .
3.2. Semiconductor Applications
Bi2O3 has been explored for use in semiconductor devices due to its unique electrical properties. Its wide bandgap makes it suitable for applications in optoelectronics and as a dielectric material in capacitors .
Summary of Key Applications
| Application Area | Specific Use Cases | Key Findings |
|---|---|---|
| Biomedical | Dental materials, wound dressings, cancer therapy | High radiopacity; antimicrobial properties; selective apoptosis |
| Environmental | Photocatalysis, radiation shielding | Effective pollutant degradation; improved shielding capabilities |
| Material Science | Additive manufacturing, semiconductor devices | Enhanced mechanical properties; suitable for optoelectronics |
Case Studies
- Dental Materials : The incorporation of 15 wt% Bi2O3 into Portland cement achieved adequate radiopacity for clinical use, confirming its effectiveness as a dental material additive.
- Cancer Therapy : The selective induction of apoptosis in melanoma cells by Bi2O3 nanoparticles highlights their potential as targeted therapeutic agents.
- Photocatalytic Applications : The synthesis of porous β-Bi2O3 nanoplates demonstrated their capability for enhanced photocatalytic activity, paving the way for environmental cleanup technologies.
Mechanism of Action
The mechanism by which bismuth oxide exerts its effects varies depending on its application:
Photocatalysis: Bismuth oxide extends its photoresponse to the visible light domain, making it effective in degrading pollutants.
Biomedical Applications: In cancer treatment, bismuth oxide nanoparticles enhance imaging and therapeutic efficacy by targeting tumor cells and providing contrast in imaging techniques.
Comparison with Similar Compounds
Structural and Thermal Properties
Key Findings :
Photocatalytic Performance
Key Findings :
Radiation Shielding Efficiency
| Material | Density (g/cm³) | Linear Attenuation Coefficient (LAC) at 1.33 MeV | Toxicity |
|---|---|---|---|
| Bi₂O₃/NR Composite | 1.2–1.5 | 0.45 cm⁻¹ | Low |
| PbO | 9.3 | 0.52 cm⁻¹ | High (Pb toxicity) |
| WO₃ | 7.2 | 0.38 cm⁻¹ | Moderate |
| References |
Key Findings :
- Bi₂O₃-based composites provide comparable shielding to PbO but with lower toxicity, making them suitable for medical and wearable applications .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
